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Compound of Interest

Compound Name: 4-Allylthiosemicarbazide

Cat. No.: B1270964 Get Quote

4-Allylthiosemicarbazide: A Technical Safety and
Handling Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 4-Allylthiosemicarbazide (CAS No. 3766-55-0). The information is intended to

equip researchers, scientists, and professionals in drug development with the necessary

knowledge to handle this compound safely in a laboratory setting. This document summarizes

key safety information, physical and chemical properties, and outlines essential handling and

emergency procedures.

Chemical Identification and Physical Properties
4-Allylthiosemicarbazide is a sulfur-containing organic compound. Its identification and key

physical and chemical properties are summarized in the table below.
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Property Value Reference

Chemical Name 4-Allylthiosemicarbazide

CAS Number 3766-55-0 [1][2]

Molecular Formula C4H9N3S [2][3]

Molecular Weight 131.2 g/mol [2][3]

Appearance White to pale yellow solid [3]

Melting Point 93-96 °C [3]

Boiling Point 209.8 ± 33.0 °C (Predicted) [3]

Density 1.142 g/cm³ (Estimate) [3]

Solubility
Slightly soluble in Acetone,

Sparingly in DMSO
[3]

Hazard Identification and Classification
4-Allylthiosemicarbazide is classified as a hazardous substance. The primary hazards are

associated with its toxicity upon ingestion and its irritant properties.

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Toxic if swallowed (R25) Fatal if swallowed.

Skin Corrosion/Irritation Irritant (R38) Causes skin irritation.[3]

Eye Damage/Irritation Irritant (R36)
Causes serious eye irritation.

[3]

Respiratory Irritation Irritant (R37)
May cause respiratory

irritation.[3]

GHS Hazard Pictograms:

alt text
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Signal Word: Danger

Toxicological Data
Limited quantitative toxicological data is available for 4-Allylthiosemicarbazide. The available

data point to significant acute toxicity.

Test Species Route Value Reference

LD50 (Acute) Mouse Intravenous 56 mg/kg [3]

Handling and Storage Precautions
Proper handling and storage procedures are crucial to minimize the risk of exposure to 4-
Allylthiosemicarbazide.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling this compound to determine the

appropriate level of personal protection. The following PPE is recommended:

PPE Type Specification

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection

Wear impervious gloves (e.g., nitrile rubber), a

lab coat, and other protective clothing as

needed.

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge if ventilation is inadequate

or if dusts are generated.

Safe Handling Practices
Work in a well-ventilated area, preferably in a chemical fume hood.[4]

Avoid inhalation of dust.
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Avoid contact with skin and eyes.[3]

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.

Storage Conditions
Store in a tightly closed container in a dry and well-ventilated place.[4]

Keep locked up and away from incompatible materials such as strong oxidizing agents.

The product is light-sensitive and should be stored under an inert gas.

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Procedure Reference

Ingestion

If swallowed, immediately call

a poison center or doctor.

Rinse mouth. Do not induce

vomiting.

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek immediate

medical attention.

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with plenty of water for at

least 15 minutes. Seek

immediate medical attention.

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Specific Hazards: Combustible. Hazardous combustion products may include nitrogen

oxides and sulfur oxides.[3]

Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment. Avoid dust formation.[4]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleanup: Carefully sweep up the spilled material and place it in a suitable

container for disposal.[4]

Experimental Protocols
Detailed experimental protocols for the safety testing of 4-Allylthiosemicarbazide are not

readily available in the public domain. However, standardized OECD guidelines are followed for

assessing the safety of chemical substances.

General Synthesis Protocol for Thiosemicarbazides
A general method for the synthesis of thiosemicarbazide derivatives involves the reaction of a

corresponding acid hydrazide with an isothiocyanate. For example, 1,4-disubstituted

thiosemicarbazides can be synthesized by the nucleophilic addition of acid hydrazides to

phenylisothiocyanate in ethanol under reflux.[5]

Acid Hydrazide +
Phenylisothiocyanate Ethanol Reflux 1,4-Disubstituted

Thiosemicarbazide

Click to download full resolution via product page

Caption: General synthesis workflow for 1,4-disubstituted thiosemicarbazides.

Logical Relationships in Safety Handling
The safe handling of 4-Allylthiosemicarbazide involves a logical sequence of assessment,

prevention, and response.
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Caption: Logical flow of safety procedures for handling hazardous chemicals.

Disposal Considerations
Dispose of 4-Allylthiosemicarbazide and its containers in accordance with local, regional, and

national regulations. The compound should be treated as hazardous waste.

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety

Data Sheet (SDS). Researchers should always consult the most current SDS for 4-
Allylthiosemicarbazide from their supplier before use and ensure that a thorough risk

assessment is conducted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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